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Introduction: The Central Role of B-Galactosidase in
Modern Biosciences

B-Galactosidase (-gal), an enzyme encoded by the lacZ gene, is a cornerstone of molecular
biology, serving as a robust reporter gene in countless experimental systems. Its activity is a
reliable proxy for gene expression levels, making it invaluable for studying promoter activity,
protein-protein interactions in yeast two-hybrid systems, and transfection efficiency.[1][2]

A frequent point of inquiry involves "thio-B-galactosidase.” This term often stems from the use
of Isopropyl -D-1-thiogalactopyranoside (IPTG), a molecular mimic of allolactose.[3][4][5] It is
crucial to distinguish that IPTG is not a substrate for measuring activity but a potent inducer of
the lac operon.[3][4][5][6] IPTG binds to the Lacl repressor, causing its dissociation from the
operator and enabling the transcription of lacZ.[3][4][5] Since IPTG is not metabolized by the
cell, it provides sustained, concentration-dependent induction of gene expression.[4] The
resulting 3-galactosidase activity is then quantified using a chromogenic substrate, most
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commonly o-nitrophenyl-B-D-galactopyranoside (ONPG).[7][8][9] This protocol provides a
detailed, field-proven methodology for the sensitive and reproducible measurement of 3-
galactosidase activity using the classic ONPG-based colorimetric assay.

Principle of the Assay

The ONPG assay is a direct measure of enzymatic activity. 3-galactosidase catalyzes the
hydrolysis of the colorless substrate, ONPG, breaking the [3-galactoside bond to yield galactose
and o-nitrophenol.[2][7][8][9] In alkaline conditions, o-nitrophenol is deprotonated to the o-
nitrophenolate anion, which produces a vibrant yellow color. This color change can be
quantified by measuring its absorbance at 420 nm (A420).[10][11][12] The amount of yellow
product formed is directly proportional to the amount of active (3-galactosidase in the sample,
allowing for precise quantification of enzyme activity.[12]

Click to download full resolution via product page

Caption: Workflow of the 3-Galactosidase ONPG Assay.

Materials and Reagents
Equipment

© 2026 BenchChem. All rights reserved. 2/11 Tech Support


https://microbiologyinfo.com/onpg-test/
https://microbenotes.com/o-nitrophenyl-%CE%B2-d-galactopyranoside-onpg-test/
https://microbeonline.com/onpg-test-galactosidase-principle-procedure-results/
https://bio.libretexts.org/Bookshelves/Biotechnology/Encyclopedia_of_Biological_Methods_(Mattaini)/21%3A_ONPG_Assay
https://microbiologyinfo.com/onpg-test/
https://microbenotes.com/o-nitrophenyl-%CE%B2-d-galactopyranoside-onpg-test/
https://microbeonline.com/onpg-test-galactosidase-principle-procedure-results/
https://www.researchgate.net/figure/Spectra-of-o-nitrophenol-at-t-200-C-p-7-MPa-e-is-the-absorbance-normalized-by_fig1_226617227
https://www.researchgate.net/figure/Absorption-spectra-of-a-m-nitrophenol-43-g-ml-1-b-o-nitrophenol-34-g-ml-1_fig2_6382795
https://bionumbers.hms.harvard.edu/bionumber.aspx?s=n&v=4&id=105140
https://bionumbers.hms.harvard.edu/bionumber.aspx?s=n&v=4&id=105140
https://www.benchchem.com/product/b074094/docs?utm_src=pdf-body-img#application-note-a-high-fidelity-protocol-for-measuring-galactosidase-activity
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074094?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e Spectrophotometer (cuvette or 96-well plate compatible)
¢ Incubator or water bath (28°C or 37°C)

e Microcentrifuge

e \ortex mixer

» Pipettes and sterile tips

o Sterile test tubes or 1.5 mL microfuge tubes

Reagent Preparation

o Z-Buffer (pH 7.0): For 1 liter, combine the following:

[¢]

60 MM NazHPO4-7H20 (16.1 g)

o 40 mM NaHzP04-Hz0 (5.5 g)[13]

o 10 mM KCI (0.75 g)

o 1 mM MgSOa-7H20 (0.246 g)[14]

o Adjust pH to 7.0. Autoclave and store at room temperature.

o Working Z-Buffer: Immediately before use, add 2.7 pL of B-mercaptoethanol per 1 mL of Z-
Buffer (final concentration ~50 mM).[15][16] The thiol group stabilizes the enzyme but
oxidizes over time, necessitating fresh preparation.

e ONPG Solution (4 mg/mL):

o Dissolve o-nitrophenyl-3-D-galactopyranoside in Z-Buffer (without -mercaptoethanol) or
0.1M phosphate buffer (pH 7.0).[17]

o Prepare this solution fresh on the day of the assay, as it is light-sensitive and can
hydrolyze over time.

e Stop Solution (1 M Sodium Carbonate):
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o Dissolve 106 g of Na=COs in 1 liter of deionized water. Store at room temperature.

o Permeabilization Reagents:
o Chloroform

o 0.1% SDS (Sodium Dodecyl Sulfate) Solution

Detailed Step-by-Step Protocol

This protocol is optimized for bacterial cultures (e.g., E. coli). Modifications may be needed for
other cell types like yeast.

Part 1: Cell Culture and Harvest

 Inoculation: Inoculate a single colony into 2-5 mL of appropriate liquid medium (e.g., LB with
antibiotics). If inducing with IPTG, add it at the appropriate time and concentration (typically
100 uM to 1.5 mM) during logarithmic growth.[4] Grow overnight at 37°C with shaking.

e Sub-culturing: The next day, sub-culture the cells into fresh medium to ensure they are in the
mid-logarithmic phase of growth when harvested. Grow at 37°C with shaking until the optical
density at 600 nm (OD600) reaches 0.3-0.5.[18]

o Harvest & Measurement: Place cultures on ice for at least 20 minutes to halt growth and
metabolism.[13] Transfer a precise volume (e.g., 1 mL) of the culture to a microfuge tube.
Measure and record the OD600 of the culture. This value is critical for normalizing the
enzyme activity to cell density.[13]

Part 2: Cell Permeabilization

Causality: This step is essential to allow the ONPG substrate to enter the cell and interact with
the intracellular 3-galactosidase.[19] Chloroform and SDS disrupt the cell membrane without
completely destroying the cell structure.[14]

e Assay Setup: In a clean test tube, combine a specific volume of cell culture (V), typically 100-
500 pL, with Z-Buffer to a final volume of 1 mL. The amount of culture used may need
optimization; highly active samples require less volume.
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e Permeabilization: Add 2-3 drops (~50 pL) of chloroform and 1-2 drops (~25 pL) of 0.1% SDS.
[14] Vortex vigorously for 10-15 seconds to emulsify the chloroform and effectively
permeabilize the cells.[14]

o Equilibration: Pre-incubate the tubes at the assay temperature (e.g., 28°C or 37°C) for 5
minutes to allow the temperature to stabilize before starting the reaction.[14][17]

Part 3: Enzymatic Reaction and Quantification

o Start Reaction: Start the reaction by adding 200 pL of the 4 mg/mL ONPG solution to each
tube.[13][14] Immediately vortex briefly and start a timer for each sample. Record the exact
start time (t_start).

 Incubation: Incubate the reaction at the chosen temperature. Monitor the tubes for the
development of a yellow color. The ideal reaction time is when a faint to moderate yellow is
visible. This can range from a few minutes to several hours depending on enzyme
concentration.[12]

e Stop Reaction: Stop the reaction by adding 500 pyL of 1 M Na2COs.[13] The high pH (=11)
irreversibly inactivates 3-galactosidase and fully develops the yellow color of the o-
nitrophenolate ion.[12] Record the exact stop time (t_stop).

 Clarification: Centrifuge the tubes at maximum speed in a microcentrifuge for 5 minutes to
pellet cell debris and the chloroform layer.[13]

o Measurement: Carefully transfer the clear, yellow supernatant to a cuvette or a 96-well plate.
Measure the absorbance at 420 nm (A420). It is also recommended to measure absorbance
at 550 nm (A550) to correct for light scattering by any remaining cell debris.[13][20]

Data Analysis and Interpretation

The activity of -galactosidase is classically expressed in Miller Units. This unit normalizes the
rate of reaction to the cell density and volume of culture used.

Miller Units Calculation

The formula, as established by Jeffrey Miller, is:
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Miller Units = 1000 x [ (A420 - (1.75 x A550)) ]/ [t x V x OD600 ][20]

Where:

derived constant to approximate scatter at 420 nm.[20]

t: Reaction time in minutes (t_stop - t_start).[21]

V: Volume of the original culture used in the assay, in mL.[20]

ODG600: Absorbance of the cell culture at 600 nm before the assay.[20]

A420: Absorbance of the final reaction at 420 nm (measures o-nitrophenol).

A550: Absorbance at 550 nm (corrects for light scattering). The factor 1.75 is an empirically

The multiplication factor of 1000 is a scaling constant to yield convenient whole numbers.[20]

Sample Data Table

Sample Volume Time (t) Miller

OD600 . A420 A550 .
ID (V) (mL) (min) Units
Uninduced

0.450 0.5 60 0.052 0.010 3.3
Control
IPTG

0.435 0.5 15 0.850 0.025 1003.8
Induced
Blank (No

N/A 0.5 60 0.015 0.005 N/A
Cells)

Troubleshooting Guide
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Problem Potential Cause(s) Recommended Solution(s)

1. Verify expression with a

1. Inactive enzyme or no positive control. 2. Increase
expression. 2. Reaction time incubation time. For very low
No or very low yellow color too short. 3. Problem with activity, this may be several
ONPG substrate. 4. Incorrect hours. 3. Prepare fresh ONPG
pH of Z-Buffer. solution. 4. Check and adjust

Z-Buffer pH to 7.0.

1. Use fresh, sterile reagents.

1. Contamination of reagents. Run a "reagent blank" with no
High background in control 2. Spontaneous hydrolysis of cell lysate. 2. Ensure ONPG
ONPG. solution is made fresh and

stored protected from light.

1. Reduce the volume of cell
) 1. Enzyme concentration is too  culture used in the assay. 2.
Color develops too quickly ] ] )
high. Dilute the cell lysate in Z-Buffer

before starting the reaction.

1. Calibrate pipettes. Use

o precise technique. 2. Stagger
1. Inaccurate pipetting. 2. )
] o the start of reactions to allow
. Inconsistent timing of o
Poor reproducibility ) ] for accurate timing of the stop
reactions. 3. Cells not in log ]
step.[18] 3. Ensure consistent
phase.
cell growth and harvest at a

similar OD600.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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B-Galactosidase Activity]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b074094/docs#application-note-a-high-fidelity-
protocol-for-measuring-galactosidase-activity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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